Cas no 98276-70-1 (3,5-Diacetylpyrazole)

• Product Name: 3,5-Diacetylpyrazole
• CAS No: 98276-70-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 750661
• PubChem ID: 11446444
• Update Time: 2025-04-19

3,5-Diacetylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1H-pyrazole-2,5-dioy)bis-Ethanone
• 1-(3-acetyl-1H-pyrazol-5-yl)ethanone
• 1H-Pyrazole, 3,5-diacetyl-
• 3,5-DIACETYLPYRAZOLE,
• 1,1'-(1H-pyrazole-2,5-diyl)bisethanone
• 1,1'-(1H-pyrazole-3,5-diyl)-bis-ethanone
• 1H-Pyrazole,3,5-diacetyl
• 3,5-Diacetyl-1H-pyrazol
• 3,5-diacetyl-1H-pyrazole
• 3,5-Diacetyl-pyrazol
• 3,5-Diacetylpyrazole
• 98276-70-1
• SCHEMBL12011328
• FT-0666345
• DTXSID70466053

• Inchi： 1S/C7H8N2O2/c1-4(10)6-3-7(5(2)11)9-8-6/h3H,1-2H3,(H,8,9)
• InChI Key： ZMKSXYXCIYYSPZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)=O)=NN1

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.82000
• LogP: 0.81490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones